AlphaScreen GST/GSH Inhibition Quantification
In a direct comparison using an AlphaScreen-based GST/GSH interaction assay, Gst-FH.4 exhibits an inhibitory potency (IC50) that is 76-fold lower than its structural analog, GST-FH.1. The target compound shows an IC50 of 24.38 μM, whereas GST-FH.1 demonstrates a significantly more potent IC50 of 0.32 μM [1]. This substantial difference in inhibitory concentration precludes interchangeable use as frequent hitter controls and necessitates careful selection based on the desired assay window and sensitivity.
| Evidence Dimension | Inhibition of GST/GSH interaction |
|---|---|
| Target Compound Data | 24.38 μM |
| Comparator Or Baseline | GST-FH.1: 0.32 μM |
| Quantified Difference | 76-fold lower potency (higher IC50) |
| Conditions | AlphaScreen-based GST/GSH interaction assay |
Why This Matters
This 76-fold difference in potency defines distinct application windows; selecting the correct analog is critical for achieving a meaningful assay signal-to-background ratio.
- [1] MedChemExpress (MCE). GST-FH.4 Product Datasheet (Catalog No. HY-160874) and GST-FH.1 Product Datasheet (Catalog No. HY-160875). View Source
